[(Z)-[Amino-(5-methyl-1,2-oxazol-3-yl)methylidene]amino] 6-chloropyridine-3-carboxylate

• IUPAC Name: [(Z)-[amino-(5-methyl-1,2-oxazol-3-yl)methylidene]amino] 6-chloropyridine-3-carboxylate
• InChI: InChI=1S/C11H9ClN4O3/c1-6-4-8(15-18-6)10(13)16-19-11(17)7-2-3-9(12)14-5-7/h2-5H,1H3,(H2,13,16)
• InChI Key: YVMOGHOBOVNWPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=NOC(=O)C2=CN=C(C=C2)Cl)N
• Isomeric SMILES: CC1=CC(=NO1)/C(=N/OC(=O)C2=CN=C(C=C2)Cl)/N
• Molecular Formula: C11H9ClN4O3
• Molecular Weight: 280.67 g/mol

Description

Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. It’s a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Molecular Structure Analysis

The molecular structure of oxazole derivatives can vary greatly. For example, one oxazole derivative has the formula C24H26F3N3O3.

Chemical Reactions Analysis

The chemical reactions involving oxazole derivatives can be quite complex and are often specific to the particular derivative.

Physical And Chemical Properties Analysis

The physical and chemical properties of oxazole derivatives can vary greatly. For example, one oxazole derivative has a molecular weight of 267.3.

Mechanism of Action

The mechanism of action of oxazole derivatives can vary greatly depending on the specific derivative and its biological activity. For example, some oxazole derivatives have been found to have PTP-1B inhibitory activity, which is important for the treatment of diabetes and obesity.

Future Directions

Oxazole derivatives continue to be an area of interest in medicinal chemistry due to their wide range of biological activities. Future research will likely continue to explore the synthesis of new oxazole derivatives and their potential therapeutic applications.